N-benzyl-2-[3-(1-naphthyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-benzyl-2-(3-naphthalen-1-yl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C23H19N3O2/c27-22(24-15-17-7-2-1-3-8-17)16-26-23(28)14-13-21(25-26)20-12-6-10-18-9-4-5-11-19(18)20/h1-14H,15-16H2,(H,24,27)
• InChI Key: GAIZCTHZPNAKEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

"N-benzyl-2-[3-(1-naphthyl)-6-oxo-1(6H)-pyridazinyl]acetamide" is a chemical compound that falls within the realm of organic chemistry, particularly in the synthesis and study of heterocyclic compounds. These compounds are pivotal in the development of new materials, pharmaceuticals, and agrochemicals due to their complex and diverse properties.

Synthesis Analysis

The synthesis of compounds similar to "N-benzyl-2-[3-(1-naphthyl)-6-oxo-1(6H)-pyridazinyl]acetamide" involves multifaceted steps that include the condensation of specific precursors, cyclization, and functionalization reactions. A relevant example is the synthesis of pyridine, pyridazine, and naphthyridine derivatives starting from N-1-Naphthyl-3-oxobutanamide, reacting with various arylidinecyanothioacetamide to yield pyridine-2(1H)-thiones and subsequent derivatives through reactions with α-haloketones and other reagents (Hussein et al., 2009).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of a pyridazinyl ring attached to a naphthyl group, which contributes to the compound's distinct chemical properties. The structure is further modified by the presence of an acetamide group, which influences its reactivity and interactions. Detailed structural analysis is conducted through spectroscopic methods such as NMR, IR, and X-ray crystallography, providing insights into the arrangement of atoms and the configuration of the molecule.

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including nucleophilic substitutions, electrophilic additions, and cycloadditions, which can be tailored to produce a wide range of derivatives with desired properties. For instance, reactions with arylidene malononitrile lead to novel dihydropyridine derivatives with potential biological activity (Fadda et al., 2015).